Cas no 140226-30-8 (N-Acetyl-S-(3-oxopropyl)-L-cysteine)
N-Acetyl-S-(3-oxopropyl)-L-cysteine is a modified cysteine derivative featuring an acetylated amino group and a 3-oxopropyl thioether side chain. This compound is primarily utilized in biochemical and pharmaceutical research as a precursor or intermediate in the synthesis of more complex molecules, particularly those involving thiol-reactive modifications. Its structure allows for selective reactivity, making it valuable for conjugation studies, proteomics, and targeted drug delivery systems. The acetyl group enhances stability, while the 3-oxopropyl moiety provides a functional handle for further chemical transformations. This derivative is particularly useful in exploring metabolic pathways, protein modifications, and redox biology due to its unique reactivity profile.
140226-30-8 structure
Product Name:N-Acetyl-S-(3-oxopropyl)-L-cysteine
CAS No:140226-30-8
MF:C8H13NO4S
MW:219.25812125206
CID:154688
PubChem ID:132277
Update Time:2025-05-27
N-Acetyl-S-(3-oxopropyl)-L-cysteine Chemical and Physical Properties
Names and Identifiers
-
- L-Cysteine,N-acetyl-S-(3-oxopropyl)-
- N-acetyl-S-(3-oxopropyl)-L-Cysteine
- S-(3-oxopropyl)-N-acetyl-L-cysteine
- N-acetyl-S-(3-oxopropyl)cysteine
- S-(3-Oxopropyl)-N-acetylcysteine
- Sopa-cys
- 140226-30-8
- SCHEMBL16104926
- N-(1-Hydroxyethylidene)-S-(3-oxopropyl)cysteine
- (2R)-2-acetamido-3-(3-oxopropylsulfanyl)propanoic acid
- DTXSID30930745
- N-Acetyl-S-(3-oxopropyl)-L-cysteine
-
- Inchi: 1S/C8H13NO4S/c1-6(11)9-7(8(12)13)5-14-4-2-3-10/h3,7H,2,4-5H2,1H3,(H,9,11)(H,12,13)/t7-/m0/s1
- InChI Key: OOMVCGSUXLINOO-ZETCQYMHSA-N
- SMILES: S(CCC=O)C[C@@H](C(=O)O)NC(C)=O
Computed Properties
- Exact Mass: 219.05659
- Monoisotopic Mass: 219.05652907g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 7
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.7
- Topological Polar Surface Area: 109Ų
Experimental Properties
- PSA: 83.47
N-Acetyl-S-(3-oxopropyl)-L-cysteine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A189583-10mg |
N-Acetyl-S-(3-oxopropyl)-L-cysteine |
140226-30-8 | 10mg |
$ 282.00 | 2023-04-19 | ||
| TRC | A189583-50mg |
N-Acetyl-S-(3-oxopropyl)-L-cysteine |
140226-30-8 | 50mg |
$ 1154.00 | 2023-04-19 | ||
| TRC | A189583-100mg |
N-Acetyl-S-(3-oxopropyl)-L-cysteine |
140226-30-8 | 100mg |
$ 2193.00 | 2023-04-19 | ||
| TRC | A189583-25mg |
N-Acetyl-S-(3-oxopropyl)-L-cysteine |
140226-30-8 | 25mg |
$ 800.00 | 2023-09-09 |
N-Acetyl-S-(3-oxopropyl)-L-cysteine Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
140226-30-8 (N-Acetyl-S-(3-oxopropyl)-L-cysteine) Related Products
- 14402-54-1(N-Acetyl-S-propyl-L-cysteine)
- 15060-26-1(L-Cysteine,N-acetyl-S-(2-hydroxyethyl)-)
- 23127-41-5(N-Acetyl-S-allyl-L-cysteine)
- 62305-89-9((3R)-5-Oxothiomorpholine-3-carboxylic Acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent